Cas no 1806807-22-6 (5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-sulfonyl chloride)

• Product Name: 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-sulfonyl chloride
• CAS No: 1806807-22-6
• MF: C₇H₅Cl₂F₂NO₂S
• MW: 276.08790564537
• CID: 4848608
• Update Time: 2025-10-31

5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-sulfonyl chloride

• Inchi： 1S/C7H5Cl2F2NO2S/c8-2-4-3-12-5(7(10)11)1-6(4)15(9,13)14/h1,3,7H,2H2
• InChI Key： MIXLCYJRODZBMH-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C(F)F)=NC=C1CCl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 307
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4

Additional information on 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-sulfonyl chloride

5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1806807-22-6)

The compound 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1806807-22-6) is a highly specialized organic chemical with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with sulfonyl chloride functionality and halogenated substituents. The presence of the sulfonyl chloride group makes it a versatile reagent in organic synthesis, particularly in the formation of sulfonamides and other sulfur-containing compounds.

Recent studies have highlighted the importance of 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-sulfonyl chloride in the development of advanced materials and pharmaceuticals. Its ability to undergo nucleophilic substitution reactions at the sulfonyl chloride position has been exploited in the synthesis of novel biologically active molecules. For instance, researchers have utilized this compound as an intermediate in the preparation of drugs targeting specific enzyme systems, where the sulfonyl group plays a critical role in modulating enzyme activity.

The structural features of 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-sulfonyl chloride are particularly noteworthy. The pyridine ring provides aromatic stability, while the chloromethyl and difluoromethyl substituents introduce electronic and steric effects that can be tailored for specific chemical reactions. The sulfonyl chloride group is highly reactive, making it an ideal candidate for forming covalent bonds with nucleophiles such as amines, alcohols, and thiols. This reactivity has been leveraged in the synthesis of polymers, surfactants, and other functional materials.

From a synthetic perspective, 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-sulfonyl chloride can be prepared via a variety of routes, including Friedel-Crafts sulfonation and subsequent chlorination. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yields. These improvements have made the compound more accessible for industrial applications.

In terms of applications, 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-sulfonyl chloride has found significant use in the pharmaceutical industry as an intermediate in drug discovery programs. Its ability to form stable sulfonamides has been instrumental in developing new therapies for diseases such as cancer and inflammation. Additionally, this compound is employed in agrochemicals for the synthesis of pesticides and herbicides with enhanced efficacy and selectivity.

Recent research has also explored the environmental impact of 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-sulfonyl chloride and its degradation products. Studies indicate that under certain conditions, the compound can undergo biodegradation, reducing its persistence in the environment. This finding is crucial for ensuring sustainable practices in its production and use.

In conclusion, 5-(Chloromethyl)-2-(difluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1806807-22-6) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as an essential tool in modern chemical research and industry.